Cas no 1542975-64-3 (1-(5-bromofuran-2-yl)cyclobutylmethanamine)

• Product Name: 1-(5-bromofuran-2-yl)cyclobutylmethanamine
• CAS No: 1542975-64-3
• MF: C₉H₁₂BrNO
• MW: 230.10168170929
• CID: 5989838
• PubChem ID: 96892219
• Update Time: 2025-06-12

1-(5-bromofuran-2-yl)cyclobutylmethanamine Chemical and Physical Properties

Names and Identifiers

• 1-(5-bromofuran-2-yl)cyclobutylmethanamine
• 1542975-64-3
• [1-(5-bromofuran-2-yl)cyclobutyl]methanamine
• EN300-1914337

• Inchi： 1S/C9H12BrNO/c10-8-3-2-7(12-8)9(6-11)4-1-5-9/h2-3H,1,4-6,11H2
• InChI Key： RWWHWWPUQUTNII-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C2(CN)CCC2)O1

Computed Properties

• Exact Mass: 229.01023g/mol
• Monoisotopic Mass: 229.01023g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 39.2Ų

Additional information on 1-(5-bromofuran-2-yl)cyclobutylmethanamine

Introduction to 1-(5-bromofuran-2-yl)cyclobutylmethanamine (CAS No. 1542975-64-3)

The compound 1-(5-bromofuran-2-yl)cyclobutylmethanamine (CAS No. 1542975-64-3) represents a fascinating intersection of heterocyclic chemistry and pharmacological innovation. As a derivative of furan and cyclobutyl structures, this molecule has garnered attention in the scientific community due to its unique structural features and potential applications in medicinal chemistry. The presence of a 5-bromofuran moiety and an amine substituent on a cyclobutyl backbone suggests versatile reactivity, making it a promising scaffold for further chemical manipulation and biological evaluation.

In recent years, the exploration of nitrogen-containing heterocycles has been extensively studied for their role in drug discovery. The furan ring, known for its ability to engage in hydrogen bonding and π-stacking interactions, provides a stable yet adaptable platform for medicinal chemists. When combined with the rigid cyclobutyl group, the resulting structure offers enhanced metabolic stability and improved pharmacokinetic properties, which are critical factors in the development of novel therapeutics.

The 5-bromofuran moiety is particularly noteworthy, as bromine atoms are frequently employed in medicinal chemistry for their ability to serve as handles for further functionalization via cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings. This allows for the introduction of diverse aryl or alkyl groups, expanding the compound’s potential utility in designing targeted therapies. Additionally, the amine group on the cyclobutyl ring can participate in hydrogen bonding interactions with biological targets, enhancing binding affinity and selectivity.

Recent advancements in computational chemistry have enabled more efficient virtual screening of compounds like 1-(5-bromofuran-2-yl)cyclobutylmethanamine. Molecular docking studies have suggested that this molecule may exhibit inhibitory activity against various enzymes and receptors implicated in diseases such as cancer, inflammation, and neurological disorders. For instance, preliminary simulations indicate potential binding to kinases and proteases, which are key players in signal transduction pathways relevant to therapeutic intervention.

The synthesis of this compound involves strategic bond-forming steps that highlight modern synthetic methodologies. The construction of the cyclobutylmethanamine core can be achieved through ring-closing metathesis or via reductive amination techniques, while the introduction of the 5-bromofuran group typically proceeds via halogenation or nucleophilic substitution reactions. These synthetic routes underscore the compound’s accessibility while maintaining high purity standards necessary for downstream applications.

In the realm of drug discovery, derivatives of this class have shown promise as intermediates for more complex molecules. For example, researchers have explored analogs where the 5-bromofuran ring is replaced with other heterocycles or where the amine functionality is further elaborated into amides or ureas. Such modifications can modulate pharmacological properties, including solubility, bioavailability, and target specificity. The adaptability of this scaffold underscores its value as a building block in medicinal chemistry.

Moreover, green chemistry principles have been increasingly integrated into the synthesis of compounds like 1-(5-bromofuran-2-yl)cyclobutylmethanamine. Catalytic methods that minimize waste and energy consumption are being prioritized, ensuring sustainable production practices. This aligns with broader industry trends toward environmentally conscious drug development, where efficiency and sustainability are paramount.

The biological activity of this compound is currently under investigation in several research groups. Preliminary pharmacological assays have hinted at potential therapeutic effects in models of inflammation and pain management. The ability of the furan ring to interact with biological membranes and its capacity for hydrogen bonding with protein targets make it an attractive feature for designing molecules with enhanced receptor affinity. Further preclinical studies are warranted to fully elucidate its mechanism of action and therapeutic potential.

As computational biology progresses, machine learning models are being employed to predict novel bioactivities based on structural features like those found in 1-(5-bromofuran-2-yl)cyclobutylmethanamine. These tools can identify unexpected interactions between compounds and biological targets, accelerating the discovery pipeline. By leveraging artificial intelligence alongside traditional experimental approaches, researchers aim to uncover new therapeutic avenues more rapidly than ever before.

The future directions for this compound include exploring its role in combination therapies, where it may synergize with existing drugs to improve treatment outcomes. Additionally, investigating its potential as a prodrug—a precursor that releases active metabolites within biological systems—could expand its applications across multiple therapeutic domains. Such innovations would not only enhance its clinical utility but also reinforce its position as a versatile pharmacophore in drug design.

In conclusion,1-(5-bromofuran-2-yl)cyclobutylmethanamine (CAS No. 1542975-64-3) exemplifies how structural complexity can be leveraged to develop novel molecular entities with significant pharmaceutical promise. Its unique combination of heterocyclic moieties and functional groups makes it a valuable asset for researchers seeking to develop innovative therapeutics targeting diverse diseases.